Cas no 107045-28-3 (Tert-butyl 4-(aminomethyl)benzoate)

• Product Name: Tert-butyl 4-(aminomethyl)benzoate
• CAS No: 107045-28-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD04973451
• CID: 1182692
• PubChem ID: 14514888
• Update Time: 2025-04-20

Tert-butyl 4-(aminomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• AGN-PC-001L1W
• SureCN422913
• 4-(aminomethyl)benzoic acid tert-butyl ester
• ACMC-20mau1
• tert-butyl-4-(aminomethyl)-benzoate
• 1,1-dimethylethyl 4-(aminomethyl)benzoate
• PubChem24219
• 4-aminomethylbenzoic acid tert-butyl ester
• p-t-butoxycarbonylbenzylamine
• Benzoic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester
• CTK0G3145
• 4-Amino-methyl-benzoic acid mono tert-butyl ester
• tert-butyl 4-(aMinoMethyl)benzoate
• Tert-butyl 4-aminomethyl-benzoate
• YCEJUWBZSJVVNE-UHFFFAOYSA-N
• AS-7052
• CHEMBL5020888
• SCHEMBL422913
• tert-butyl4-(aminomethyl)benzoate
• Z600614468
• AB6520
• AKOS008140762
• F2147-3918
• DA-20111
• 4-aminomethyl-benzoic acid tert-butyl ester
• MFCD04973451
• CS-0139645
• 107045-28-3
• DTXSID20561183
• EN300-93131
• SB30469
• Tert-butyl 4-(aminomethyl)benzoate

• MDL： MFCD04973451
• Inchi： 1S/C12H17NO2/c1-12(2,3)15-11(14)10-6-4-9(8-13)5-7-10/h4-7H,8,13H2,1-3H3
• InChI Key： YCEJUWBZSJVVNE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(CN)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.80090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters